Cas no 2306270-23-3 (tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate)

• Product Name: tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate
• CAS No: 2306270-23-3
• MF: C₁₁H₁₉F₃N₂O₃
• MW: 284.275373697281
• CID: 5155217
• Update Time: 2026-03-03

tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-4(5H)-carboxylic acid, 6-aminotetrahydro-6-(trifluoromethyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C11H19F3N2O3/c1-9(2,3)19-8(17)16-4-5-18-7-10(15,6-16)11(12,13)14/h4-7,15H2,1-3H3
• InChI Key： UGOWZLPUACRYGF-UHFFFAOYSA-N
• SMILES： O1CC(N)(C(F)(F)F)CN(C(OC(C)(C)C)=O)CC1

Additional information on tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-Amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate (CAS: 2306270-23-3)

The compound tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate (CAS: 2306270-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and biological evaluation of this compound, as well as its derivatives.

Recent studies have highlighted the importance of the 1,4-oxazepane scaffold in drug discovery, particularly due to its ability to mimic peptide bonds and enhance metabolic stability. The incorporation of a trifluoromethyl group at the 6-position further augments the compound's pharmacological properties by improving lipophilicity and bioavailability. Several research groups have reported innovative synthetic routes to access tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate, with a focus on optimizing yield and purity.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of this compound as a key intermediate in the synthesis of novel protease inhibitors. The researchers employed a multi-step synthetic strategy, starting from commercially available precursors, to achieve gram-scale production of the target molecule. The study also included detailed NMR and mass spectrometry analyses to confirm the compound's structure and purity.

In addition to its synthetic utility, tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate has shown promising biological activity in preliminary screening assays. A recent preprint on bioRxiv (2023) reported that derivatives of this compound exhibit potent inhibitory effects against a range of viral proteases, including those associated with SARS-CoV-2 and influenza. These findings suggest potential applications in antiviral drug development.

Further investigations into the mechanism of action of this compound and its derivatives are currently underway. Computational modeling studies have provided insights into the binding interactions between the 1,4-oxazepane core and target enzymes, offering a rationale for the observed biological activity. These studies are expected to guide the design of next-generation therapeutics with improved efficacy and selectivity.

In conclusion, tert-butyl 6-amino-6-(trifluoromethyl)-1,4-oxazepane-4-carboxylate represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research efforts are likely to uncover additional applications of this compound, particularly in the areas of infectious diseases and oncology. Future studies should focus on scaling up production and conducting in vivo efficacy and safety evaluations to advance these compounds toward clinical development.